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Abstract
Tetrabutylammonium trifluoromethanesulfonate (TBATf), a quaternary ammonium salt with

the CAS number 35895-70-6, is a versatile and highly effective reagent in modern chemistry.[1]

[2] This guide provides a comprehensive overview of its core physicochemical properties,

primary applications, and detailed experimental protocols. Particular emphasis is placed on its

role as a phase-transfer catalyst in organic synthesis and as a supporting electrolyte in

electrochemical applications.[3][4] All quantitative data is presented in structured tables for

ease of comparison, and key experimental workflows are visualized using diagrams to facilitate

understanding and implementation in a research and development setting.

Physicochemical Properties
Tetrabutylammonium trifluoromethanesulfonate is a white to off-white crystalline powder.[1]

It is known for its high solubility in many organic solvents, a property attributable to the large,

lipophilic tetrabutylammonium cation.[2] The trifluoromethanesulfonate (triflate) anion is a

stable, non-coordinating anion, which contributes to the salt's utility in a variety of chemical

transformations.[4]
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Table 1: Physicochemical Data for Tetrabutylammonium Trifluoromethanesulfonate

Property Value

CAS Number 35895-70-6

Molecular Formula C₁₇H₃₆F₃NO₃S

Molecular Weight 391.53 g/mol

Appearance White to off-white crystalline powder[1]

Melting Point 110-114 °C[1]

Solubility

Soluble in polar organic solvents such as

methanol, ethanol, and ether solvents.[5]

Soluble in DMSO (≥ 100 mg/mL).[5]

Purity Typically ≥99%

Core Applications
The unique properties of Tetrabutylammonium trifluoromethanesulfonate make it a

valuable reagent in several fields of chemistry.

Phase-Transfer Catalysis in Organic Synthesis
TBATf excels as a phase-transfer catalyst (PTC), facilitating reactions between reactants in

immiscible phases (e.g., a water-soluble nucleophile and an organic-soluble electrophile).[2][3]

The tetrabutylammonium cation encapsulates the anion from the aqueous phase, transporting

it into the organic phase where the reaction can proceed. This significantly enhances reaction

rates and yields for a variety of transformations, including:

Alkylation and Acylation Reactions: Crucial for the formation of new carbon-carbon and

carbon-heteroatom bonds.[3][4]

Nucleophilic Substitution Reactions: Accelerates Sₙ2 reactions by increasing the

concentration and reactivity of the nucleophile in the organic phase.[3][4]

Condensation Reactions: Facilitates ester and amide formation under mild conditions.[3]
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Mechanism of Phase-Transfer Catalysis.

Electrochemistry
In the field of electrochemistry, TBATf is a widely used supporting electrolyte in non-aqueous

systems.[2] Its high ionic conductivity, wide electrochemical window, and good solubility in

organic solvents make it an ideal choice for applications such as:

Supercapacitors: As a component of the electrolyte, it facilitates ion transport between the

electrodes, which is essential for the charge-storage mechanism.[2]

Batteries: It can be used as an electrolyte additive to enhance performance and stability.[6]

Electrochemical CO₂ Reduction: Its use in ionic liquids shows potential for sustainable

chemical technologies.[2]

Experimental Protocols
The following sections provide detailed methodologies for key experiments involving

Tetrabutylammonium trifluoromethanesulfonate.

Phase-Transfer Catalysis: N-Alkylation of a Purine
Derivative
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This protocol is adapted from a procedure for the rapid N9-alkylation of purines, demonstrating

the efficacy of tetrabutylammonium salts in facilitating such reactions.[1]

Objective: To synthesize an N9-alkylated purine via a phase-transfer catalyzed reaction.

Materials:

2,6-dichloropurine

Benzyl bromide

Tetrabutylammonium trifluoromethanesulfonate (as the phase-transfer catalyst)

Potassium carbonate (as the base)

Acetonitrile (as the solvent)

Ethyl acetate

Hexane

Silica gel for column chromatography

Procedure:

To a solution of 2,6-dichloropurine (1 mmol) in acetonitrile (10 mL), add potassium carbonate

(2 mmol) and Tetrabutylammonium trifluoromethanesulfonate (0.1 mmol).

Stir the mixture vigorously at room temperature for 10 minutes.

Add benzyl bromide (1.2 mmol) to the reaction mixture.

Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically

complete within 20-30 minutes.

Once the reaction is complete, filter the mixture to remove the inorganic salts.

Concentrate the filtrate under reduced pressure.
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Purify the crude product by silica gel column chromatography using a mixture of hexane and

ethyl acetate as the eluent.

Expected Outcome: The N9-alkylated product is expected to be obtained in high yield (>90%).

Table 2: Representative Yields for N-Alkylation of Purines using a Tetrabutylammonium Salt

Catalyst[1]

Electrophile Product Yield (%)

Benzyl bromide N9-Benzyl-2,6-dichloropurine >95

Methyl iodide N9-Methyl-2,6-dichloropurine >95

Electrochemistry: Preparation of a Non-Aqueous
Electrolyte for Supercapacitors
This protocol describes the preparation of a standard electrolyte for use in electrochemical

characterization of supercapacitor materials.[7]

Objective: To prepare a 1 M solution of Tetrabutylammonium trifluoromethanesulfonate in

acetonitrile for electrochemical testing.

Materials:

Tetrabutylammonium trifluoromethanesulfonate (electrochemical grade, dried under

vacuum)

Acetonitrile (anhydrous, <50 ppm water)

Volumetric flask

Magnetic stirrer

Argon-filled glovebox

Procedure:
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Inside an argon-filled glovebox, accurately weigh the required amount of dried

Tetrabutylammonium trifluoromethanesulfonate to prepare a 1 M solution in the desired

volume of acetonitrile.

Transfer the salt to a volumetric flask.

Add approximately half of the required volume of anhydrous acetonitrile to the flask.

Stir the mixture using a magnetic stirrer until the salt is completely dissolved.

Add the remaining anhydrous acetonitrile to bring the solution to the final volume.

Stopper the flask and mix thoroughly.

The electrolyte is now ready for use in the assembly of electrochemical cells.

Table 3: Ionic Conductivity of Tetrabutylammonium-based Electrolytes in Acetonitrile

Salt Concentration (M) Temperature (°C)
Ionic Conductivity
(mS/cm)

Tetrabutylammonium

Tetrafluoroborate
1.0 25 ~50-60

Tetrabutylammonium

Hexafluorophosphate
1.0 25 ~40-50

Tetrabutylammonium

Trifluoromethanesulfo

nate

1.0 25
Expected to be in a

similar range

Note: Specific conductivity values for TBATf were not found in the initial search, but values for

similar tetrabutylammonium salts are provided for reference. The conductivity is highly

dependent on the purity of the salt and solvent, as well as the temperature.[8][9][10]
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Workflow for Electrolyte Preparation.

Safety and Handling
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Tetrabutylammonium trifluoromethanesulfonate should be handled in accordance with

standard laboratory safety procedures. It is advisable to consult the Safety Data Sheet (SDS)

before use.

Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin, eyes,

and clothing. Wear appropriate personal protective equipment (PPE), including gloves and

safety glasses.

Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away

from moisture.

Conclusion
Tetrabutylammonium trifluoromethanesulfonate is a highly valuable and versatile

compound for researchers in organic synthesis and electrochemistry. Its efficacy as a phase-

transfer catalyst enables a wide range of chemical transformations with improved efficiency and

yields. In electrochemical applications, its properties as a supporting electrolyte contribute to

the development of high-performance energy storage devices. The experimental protocols and

data presented in this guide are intended to provide a solid foundation for the successful

application of this reagent in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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